molecular formula C11H9NO3 B2970655 4-Methyl-5-phenylisoxazole-3-carboxylic acid CAS No. 668971-10-6

4-Methyl-5-phenylisoxazole-3-carboxylic acid

Cat. No. B2970655
CAS RN: 668971-10-6
M. Wt: 203.197
InChI Key: YZWYKGDZMIBRSH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-5-phenylisoxazole-3-carboxylic acid is a heterocyclic compound with the empirical formula C11H9NO3 . It has been used in the preparation of intermediates for the synthesis of penicillin and for acylation during solid support synthesis of isoxazolopyridone derivatives .


Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered isoxazole ring attached to a phenyl group and a carboxylic acid group . The SMILES string representation is Cc1onc(-c2ccccc2)c1C(O)=O .


Physical And Chemical Properties Analysis

This compound is a solid compound with a melting point of 189.0-196.0°C . It has a molecular weight of 203.19 .

Scientific Research Applications

Tautomerism and Basicity

A. Boulton and A. Katritzky (1961) investigated the tautomerism of heteroaromatic compounds, including isoxazol-5-ones. Their study showed that derivatives of isoxazole, including those with phenyl groups, exist as mixtures of CH and NH forms in solution. This property could influence the design of compounds for various applications, such as pharmaceuticals and agrochemicals (Boulton & Katritzky, 1961).

Synthesis and Reactivity

Research by R. Micetich and C. Chin (1970) on the preparation and lithiation of 3,5-disubstituted isoxazoles laid foundational knowledge for synthesizing and manipulating isoxazole derivatives. Their work enables further exploration into the reactivity and potential applications of these compounds in organic synthesis (Micetich & Chin, 1970).

Isoxazole Derivatives Synthesis

A. V. Serebryannikova et al. (2019) reported on the synthesis of isoxazole- and oxazole-4-carboxylic acid derivatives through controlled isomerization. This process highlights the versatility of isoxazole derivatives for creating compounds with potential bioactive properties (Serebryannikova et al., 2019).

Chemical and Spectral Studies

Isha Singh et al. (2019) conducted detailed studies on 4-methylthiadiazole-5-carboxylic acid, providing insights into the structural, electronic, and spectroscopic properties of similar carboxylic acid derivatives. Although not directly on 4-Methyl-5-phenylisoxazole-3-carboxylic acid, their methodologies and findings could be relevant for studying its properties (Singh et al., 2019).

Photocatalytic Properties

Lu Lu et al. (2021) synthesized coordination complexes with dicarboxylic acid and N-donor coligands for environmental applications, including the degradation of organic dyes. While their study does not directly involve this compound, it suggests potential areas of application for structurally related compounds in environmental remediation (Lu et al., 2021).

properties

IUPAC Name

4-methyl-5-phenyl-1,2-oxazole-3-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9NO3/c1-7-9(11(13)14)12-15-10(7)8-5-3-2-4-6-8/h2-6H,1H3,(H,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YZWYKGDZMIBRSH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(ON=C1C(=O)O)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

203.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

668971-10-6
Record name 4-methyl-5-phenyl-1,2-oxazole-3-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.